Cas no 3072-02-4 (Hexanedioic acid,1,6-didodecyl ester)

• Product Name: Hexanedioic acid,1,6-didodecyl ester
• CAS No: 3072-02-4
• Molecular Formula: C₃₀H₅₈O₄
• Molecular Weight: 482.77912
• CID: 312151
• PubChem ID: 76489

Hexanedioic acid,1,6-didodecyl ester Properties

Names and Identifiers

• Hexanedioic acid,1,6-didodecyl ester
• dilauryl adipate
• di(Dodecyl) adipate
• di(Dodecyl)adipate
• Didodecyl adipate
• 45DJ393YK2
• Q27258832
• Didodecyl hexanedioate
• 3072-02-4
• SCHEMBL596937
• ADIPIC ACID, DIDODECYL ESTER
• DTXSID7062829
• EINECS 221-345-5
• Hexanedioic acid, didodecyl ester
• NS00045617
• UNII-45DJ393YK2
• Hexanedioic acid, 1,6-didodecyl ester
• GHKVUVOPHDYRJC-UHFFFAOYSA-N
• G66139

• InChIKey： GHKVUVOPHDYRJC-UHFFFAOYSA-N
• Inchi： 1S/C30H58O4/c1-3-5-7-9-11-13-15-17-19-23-27-33-29(31)25-21-22-26-30(32)34-28-24-20-18-16-14-12-10-8-6-4-2/h3-28H2,1-2H3
• SMILES： CCCCCCCCCCCCOC(CCCCC(OCCCCCCCCCCCC)=O)=O

Computed Properties

• Exact Mass: 482.43374
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 29
• Monoisotopic Mass: 482.434
• Heavy Atom Count: 34
• Complexity: 396
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 11.8
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• PSA: 52.6
• Refractive Index: 1.457
• Boiling Point: 483.2°Cat760mmHg
• Flash Point: 217.2°C
• Density: 0.909

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters